6-[(1-Cyclobutylaziridin-2-yl)methoxy]quinoline

• IUPAC Name: 6-[(1-cyclobutylaziridin-2-yl)methoxy]quinoline
• InChI: InChI=1S/C16H18N2O/c1-4-13(5-1)18-10-14(18)11-19-15-6-7-16-12(9-15)3-2-8-17-16/h2-3,6-9,13-14H,1,4-5,10-11H2
• InChI Key: DBXCAXCIGHOGOB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)N2CC2COC3=CC4=C(C=C3)N=CC=C4
• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol

Description

Quinoline is an aromatic nitrogen-containing heterocyclic compound. It’s also known as 1-azanaphthalene or benzo[b]pyridine. Quinoline is a weak tertiary base, forming salts with acids and exhibiting reactions similar to benzene and pyridine.

Synthesis Analysis

Quinoline can be synthesized by various conventional named reactions such as Skraup, Doebner-Von Miller, Pfitzinger, Friedlander, Conrad-Limpach, and Combes synthesis.

Molecular Structure Analysis

Quinoline has a molecular formula of C9H7N, and the molecular weight is 129.16. It has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety.

Chemical Reactions Analysis

Quinoline participates in both electrophilic and nucleophilic substitution reactions. Various synthetic routes have been developed for the synthesis of quinoline and its derivatives due to its wide range of biological and pharmacological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of quinoline derivatives can vary widely. For example, 6-Methoxyquinoline has a molecular weight of 159.18.

Mechanism of Action

The mechanism of action of quinoline-based compounds can vary widely depending on their specific structure and the biological target. For example, some quinoline derivatives are known to have antibacterial, antifungal, antimalarial, anthelmintic, anticonvulsant, cardiotonic, anti-inflammatory, and analgesic activities.

Safety and Hazards

Quinoline and its derivatives should be handled with care. They can be toxic if swallowed and harmful in contact with skin. They may cause skin irritation and serious eye irritation. They are also suspected of causing genetic defects and may cause cancer.

Future Directions

Quinoline and its derivatives form an important class of heterocyclic compounds for new drug development. They are being studied for their potential in treating a variety of diseases, including antimicrobial resistance.